Cas no 2138425-23-5 (3-Fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 3-Fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2138425-23-5
• MF: C₇H₅F₂NO₅S
• MW: 253.180107831955
• CID: 6178543
• PubChem ID: 165460500
• Update Time: 2025-06-07

3-Fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride
• EN300-727902
• 2138425-23-5
• 3-Fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H5F2NO5S/c1-15-7-5(8)2-4(16(9,13)14)3-6(7)10(11)12/h2-3H,1H3
• InChI Key： UWBHRABAFXNOOB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)[N+](=O)[O-])OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 252.98564976g/mol
• Monoisotopic Mass: 252.98564976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-Fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride

Research Briefing on 3-Fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride (CAS: 2138425-23-5) in Chemical Biology and Pharmaceutical Applications

3-Fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride (CAS: 2138425-23-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound belongs to the emerging class of sulfur(VI) fluoride exchange (SuFEx) reagents, which have revolutionized covalent drug discovery and bioconjugation strategies. Recent studies highlight its unique reactivity profile as an electrophilic warhead, enabling selective modification of proteins, enzymes, and other biological targets under physiological conditions.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's exceptional stability-hydrolysis balance, with a half-life of 4.7 hours in aqueous buffer (pH 7.4), making it particularly suitable for targeted covalent inhibitor design. The fluorine atom at the 3-position and methoxy group at the 4-position were shown to significantly modulate the compound's electronic properties and target selectivity. Researchers at Scripps Research Institute have utilized this reagent in activity-based protein profiling (ABPP) to identify novel serine hydrolase targets, revealing previously unexplored therapeutic pathways.

In pharmaceutical applications, 3-Fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride has shown promise as a versatile intermediate for PROTAC (proteolysis targeting chimera) development. Its ability to form stable covalent linkages with protein targets while maintaining sufficient lability for subsequent degradation has been particularly valuable. A recent patent application (WO2023056421) describes its use in creating selective kinase degraders with improved pharmacokinetic properties compared to traditional inhibitors.

The nitro group at the 5-position has been found to participate in unique π-stacking interactions with aromatic amino acids, as revealed by X-ray crystallography studies of inhibitor-protein complexes. This feature, combined with the sulfonyl fluoride warhead, enables the development of dual-action inhibitors that can simultaneously engage in covalent binding and allosteric modulation. Computational modeling studies suggest this compound may have particular utility in targeting shallow binding pockets that are difficult to address with conventional inhibitors.

Recent advances in synthetic methodology have improved the accessibility of 3-Fluoro-4-methoxy-5-nitrobenzene-1-sulfonyl fluoride, with a 2024 report in Organic Process Research & Development detailing a scalable, continuous-flow synthesis route with 78% overall yield. This development addresses previous supply chain challenges and enables broader exploration of its applications. Current research directions include its incorporation into DNA-encoded libraries for covalent inhibitor screening and its use in developing next-generation antibody-drug conjugates with improved stability and targeting specificity.